Cas no 104605-48-3 (2-Benzoxazolamine, N-methyl-N-4-piperidinyl-)

• Product Name: 2-Benzoxazolamine, N-methyl-N-4-piperidinyl-
• CAS No: 104605-48-3
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 1144161
• PubChem ID: 14575296
• Update Time: 2025-04-20

2-Benzoxazolamine, N-methyl-N-4-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolamine, N-methyl-N-4-piperidinyl-
• AKOS040820785
• N-methyl-N-(piperidin-4-yl)-1,3-benzoxazol-2-amine
• 104605-48-3
• SCHEMBL9774872

• Inchi： 1S/C13H17N3O/c1-16(10-6-8-14-9-7-10)13-15-11-4-2-3-5-12(11)17-13/h2-5,10,14H,6-9H2,1H3
• InChI Key： GUPVGZMYVKFAJU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1N(C)C1CCNCC1

Computed Properties

• Exact Mass: 231.13731
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• PSA: 41.3